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Compound of Interest

Compound Name:
2-Methoxy-5-

(trifluoromethoxy)benzaldehyde

Cat. No.: B130969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and physicochemical properties of 2-Methoxy-5-
(trifluoromethoxy)benzaldehyde (CAS No. 145742-65-0). The information is intended to

support laboratory research and development activities by promoting safe handling and

informed use of this versatile aromatic aldehyde.

Chemical Identification and Properties
2-Methoxy-5-(trifluoromethoxy)benzaldehyde is a substituted benzaldehyde derivative that

serves as a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its

unique trifluoromethoxy group enhances reactivity and solubility in many organic solvents,

making it a key component in the development of novel compounds.[1] The substance is also

recognized for its potential in material science, particularly in formulating advanced polymers

and coatings, where it can impart improved thermal stability and chemical resistance.[1]

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C9H7F3O3 [2]

Molecular Weight 220.15 g/mol [2]

Appearance
Light orange to Yellow to

Green clear liquid

Purity >98.0% (GC) [2]

CAS Number 145742-65-0 [2][3]

Synonyms
2-Formyl-4-

(trifluoromethoxy)anisole
[2]

Physical State (at 20°C) Liquid

Specific Gravity (20/20) 1.36

Refractive Index 1.48

Hazard Identification and Classification
This chemical is classified as hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[3] The primary hazards are skin and eye irritation.[2][3]

Table 2: Hazard Identification

Hazard
Classification

Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

Category 2 alt text Warning
H315: Causes

skin irritation.

Serious Eye

Damage/Eye

Irritation

Category 2 / 2A alt text Warning

H319: Causes

serious eye

irritation.[2]
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First-Aid Measures
In case of exposure, immediate and appropriate first-aid measures should be taken.

Table 3: First-Aid Procedures

Exposure Route First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. If eye

irritation persists, get medical advice/attention.

[2][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[2][3]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[3]

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to ensure safety in a laboratory setting.

Handling
Ventilation: Ensure adequate ventilation. Use in a well-ventilated place, and consider local

exhaust if vapor or aerosol will be generated.[2]

Personal Protective Equipment: Wear protective gloves, clothing, and eye/face protection.[2]

[3] Safety glasses are a minimum, and a face shield may be required in some situations.[2]
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Hygiene: Wash hands and face thoroughly after handling.[2][3] Do not get in eyes, on skin,

or on clothing.[3] Avoid ingestion and inhalation.[3]

Storage
Conditions: Keep container tightly closed.[2] Store in a cool, dark, and dry place.[2][4] A

recommended storage temperature is below 15°C.

Incompatibilities: Protect from moisture.[3] The material is noted to be air-sensitive, and

storage under an inert gas is recommended.

Table 4: Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields (or goggles).

Use equipment tested and approved under

government standards such as NIOSH (US) or

EN 166 (EU).[2]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[2][3] Handle with

gloves and wash and dry hands after use.[4]

Respiratory Protection

A vapor respirator is recommended. Follow local

and national regulations. Use a NIOSH/MSHA

or European Standard EN 149 approved

respirator if exposure limits are exceeded or if

irritation or other symptoms are experienced.[2]

[3]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[4]
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Protective Equipment: In case of a fire, wear a self-contained breathing apparatus with

pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[3][4]

Accidental Release
Personal Precautions: Use personal protective equipment. Keep people away from and

upwind of the spill/leak. Ensure adequate ventilation.[2]

Environmental Precautions: Prevent the product from entering drains, waterways, or the soil.

[2]

Containment and Cleanup: Absorb the spilled material with a suitable inert absorbent (e.g.,

dry sand, earth, vermiculite, sawdust).[2][4] Collect the material and place it in a suitable

container for disposal.[2][4]

Disposal Considerations
Disposal of 2-Methoxy-5-(trifluoromethoxy)benzaldehyde and its containers must be

conducted in accordance with all federal, state, and local regulations.[2] The product should not

be allowed to enter the environment.[2] Dispose of the contents and container as unused

product at a hazardous or special waste collection point.[2][4]

Experimental Protocols and Applications
Currently, detailed, publicly available experimental protocols or specific signaling pathway

diagrams involving 2-Methoxy-5-(trifluoromethoxy)benzaldehyde are limited. Its primary

documented application is as a versatile chemical intermediate in organic synthesis, particularly

for creating pharmaceuticals and agrochemicals with enhanced biological activity.[1]

Researchers utilize this compound for its ability to participate in electrophilic aromatic

substitution reactions to build more complex molecular structures.[1]

Workflow: General Synthetic Use
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Caption: A generalized workflow for using the title compound in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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